Cas no 1428358-03-5 (N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide)

• Product Name: N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• CAS No: 1428358-03-5
• MF: C₁₉H₁₇N₃O₂
• MW: 319.357184171677
• CID: 6411459
• PubChem ID: 71789326
• Update Time: 2025-11-01

N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• N-(2-phenylphenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• AKOS024539131
• 1428358-03-5
• N-([1,1'-biphenyl]-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• N-{[1,1'-BIPHENYL]-2-YL}-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-2-CARBOXAMIDE
• VU0537084-1
• F6211-0215

• Inchi： 1S/C19H17N3O2/c23-19(17-13-18-22(21-17)11-6-12-24-18)20-16-10-5-4-9-15(16)14-7-2-1-3-8-14/h1-5,7-10,13H,6,11-12H2,(H,20,23)
• InChI Key： LCCBAZJBKLGUKS-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(NC3=CC=CC=C3C3=CC=CC=C3)=O)C=C12

Computed Properties

• Exact Mass: 319.132076794g/mol
• Monoisotopic Mass: 319.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide

Professional Introduction to Compound with CAS No. 1428358-03-5 and Product Name: N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide

Compound with the CAS number 1428358-03-5 and the product name N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of both biphenyl and pyrazolo[3,2-b][1,3]oxazine moieties in its molecular framework suggests potential applications in drug discovery and development, particularly in the modulation of biological pathways associated with diseases such as cancer, inflammation, and neurological disorders.

The biphenyl moiety is well-known for its stability and ability to engage in π-stacking interactions, which can be crucial for the design of small-molecule inhibitors targeting protein-protein interactions. In contrast, the pyrazolo[3,2-b][1,3]oxazine scaffold is a relatively less explored heterocycle that has shown promise in various pharmacological contexts. Recent studies have highlighted its potential as a scaffold for developing kinase inhibitors due to its ability to mimic the transition state of substrates in enzymatic reactions. The carboxamide functional group at the 2-position of the oxazine ring further enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have suggested that N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide may interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that this compound exhibits inhibitory activity against certain kinases that are overexpressed in cancer cells. This aligns with the broader trend in pharmaceutical research towards developing targeted therapies that selectively inhibit disease-causing proteins.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazolo[3,2-b][1,3]oxazine core through cyclocondensation reactions followed by functionalization at the 2-position with an amide group. The introduction of the biphenyl moiety typically occurs via Suzuki-Miyaura cross-coupling reactions between halogenated biphenyl derivatives and boronic acids derived from the pyrazolo[3,2-b][1,3]oxazine precursor. Advances in synthetic methodologies have made it possible to perform these reactions under milder conditions with higher efficiency.

In vitro studies have begun to unravel the pharmacological profile of N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide, providing insights into its potential therapeutic applications. Initial assays have shown modest inhibitory activity against several kinases known to be involved in tumor growth and progression. Additionally, cell-based assays suggest that this compound may induce apoptosis in cancer cell lines while sparing normal cells. These findings are particularly encouraging given the growing concern over off-target effects associated with many kinase inhibitors currently on the market.

The structural features of this compound also make it an interesting candidate for development as an imaging agent or contrast agent for diagnostic purposes. The biphenyl ring can be functionalized with fluorophores or other reporter groups that enhance its visibility in imaging modalities such as fluorescence microscopy or positron emission tomography (PET). Such applications could provide researchers with new tools for studying biological processes at the cellular level or for monitoring disease progression in patients.

Future directions for research on N-{1,1'-biphenyl-2-yl}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide include exploring its mechanism of action in greater detail through biochemical assays and structural biology techniques. High-resolution crystal structures of complexes between this compound and its target proteins would provide valuable insights into how it exerts its effects at a molecular level. Additionally